
Assessing the Beta Emission Efficiency of
Promethium-Zinc Sources: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Promethium;ZINC

Cat. No.: B14392000 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate beta-emitting source is critical for a range of applications, from powering micro-

electromechanical systems (MEMS) to developing novel radiopharmaceuticals. This guide

provides an objective comparison of Promethium-Zinc (PmZn) sources with other common beta

emitters, supported by experimental data and detailed methodologies.

Promethium-147 (Pm-147), when combined with a zinc sulfide (ZnS) phosphor, creates a

radioluminescent source commonly referred to as a PmZn source. The primary function of this

combination is the conversion of beta decay energy into visible light. However, the underlying

beta emission characteristics of Pm-147 are central to its performance in various applications,

including betavoltaic devices where the beta particles are directly converted into electrical

energy. This guide will assess the beta emission efficiency of Pm-147 sources and compare

them against two common alternatives: Nickel-63 (Ni-63) and Strontium-90 (Sr-90).

Comparative Analysis of Beta-Emitting Sources
The selection of a beta-emitting isotope is governed by several key parameters, including half-

life, beta particle energy, and the presence of any accompanying gamma radiation.[1] An ideal

beta source for many applications would have a reasonably long half-life, sufficient beta energy

for the intended purpose without causing significant radiation damage to surrounding materials,

and be a pure beta emitter to minimize shielding requirements.[1]
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Property
Promethium-147
(Pm-147)

Nickel-63 (Ni-63)
Strontium-90 (Sr-
90)

Half-life (years) 2.62[2] 100.1[3] 28.91[4]

Maximum Beta

Energy (keV)
224.5[2] 66.98[5] 546[4]

Average Beta Energy

(keV)
~62[2] ~17.1[6] ~196[7]

Gamma Emission
Very weak (0.00285%

at 121 keV)[2]
None[3]

None (daughter Y-90

has weak gamma

branching)[4]

Form
Typically Pm₂O₃ or

Pm(OH)₃[8]

Solid metal or

electroplated film[9]
Typically SrTiO₃[10]

Primary Applications

Betavoltaics,

radioluminescent

sources, thickness

gauges[11][12]

Betavoltaics, electron

capture detectors[3]

Radioisotope

thermoelectric

generators (RTGs),

industrial sources[4]

[10]

Beta Emission Efficiency: A Two-Fold Perspective
The "beta emission efficiency" of a source can be understood in two distinct ways:

Source Efficiency (η_source): This refers to the fraction of beta particles that escape the

source material itself without being absorbed (self-absorption). This is highly dependent on

the thickness of the radioactive material.

Conversion Efficiency (η_conversion): This is the efficiency of converting the kinetic energy

of the emitted beta particles into a useful form of energy, such as light (in PmZn

radioluminescent sources) or electricity (in betavoltaics).

Source Efficiency and the Impact of Self-Absorption
As the thickness of a beta-emitting source increases, the total number of beta decays per unit

time (activity) increases. However, the probability of a beta particle being absorbed within the
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source material also increases.[8] This self-absorption effect leads to an optimal thickness for a

given source material to achieve the maximum output of beta particles.[8]

Simulations, such as those using Monte Carlo N-Particle (MCNP) or Geant4, are instrumental

in determining this optimal thickness and understanding the energy spectrum of the emitted

beta particles.[8][9] For Pm-147 sources, studies suggest that beyond a certain thickness, the

increase in self-absorption negates the benefit of having more radioactive material.[8] A similar

self-absorption phenomenon is observed in Ni-63 sources, though the lower energy of its beta

particles results in a shorter range and thus a thinner optimal source layer.[9]

Isotope
Typical Source
Material

Optimal Thickness
Range
(simulated/experim
ental)

Notes

Promethium-147 Pm₂O₃ ~2-5 µm

Dependent on desired

output (current vs.

voltage in

betavoltaics)

Nickel-63 Ni ~1-2 µm

Lower energy betas

are more susceptible

to self-absorption

Strontium-90 SrTiO₃

Thicker layers

possible due to higher

energy betas

Higher energy can

cause more radiation

damage to converters

Beta-to-Light Conversion Efficiency in PmZn Sources
In PmZn sources, the emitted beta particles from Pm-147 excite the ZnS phosphor, causing it

to luminesce. The efficiency of this process is a critical performance metric for applications

such as self-luminous paints and safety markers.[11] Experimental studies on Pm-147

activated ZnS phosphors have demonstrated an overall efficiency of converting beta energy to

visible light of up to 21.75%.[13] This is approaching the theoretical maximum light efficiency

for copper-activated zinc sulfide, which is reported to be around 25%.[13]
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Experimental Protocols
Accurate assessment of beta emission efficiency requires rigorous experimental procedures.

Below are detailed methodologies for key experiments.

Measurement of Beta Source Activity using Liquid
Scintillation Counting
This protocol is a standard method for determining the absolute activity of a beta-emitting

source.[8][11][14][15]

Objective: To determine the disintegration rate (activity) of a beta-emitting sample.

Materials:

Liquid Scintillation Counter (LSC)

Liquid scintillation cocktail (e.g., Ultima Gold)

Low-background glass or polyethylene vials

Pipettes and precision balance

Radioactive standard for efficiency calibration (e.g., a certified ³H or ¹⁴C standard)

Sample of the beta-emitting source (e.g., a solution containing a known mass of the Pm-147

compound)

Procedure:

Sample Preparation: a. Accurately weigh a small, representative sample of the beta-emitting

source material. b. Dissolve the sample in a suitable solvent to create a stock solution of

known concentration. c. Pipette a precise aliquot of the stock solution into a liquid scintillation

vial. d. Add the appropriate volume of liquid scintillation cocktail to the vial. e. Prepare a

"blank" vial containing only the cocktail and a "standard" vial with a known activity of a

certified radionuclide.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubs.aip.org/aip/apl/article/116/15/153901/38101/Demonstration-and-aging-test-of-a-radiation
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2016/11/HANDOUT.pdf
https://zumtobel.us/learn/knowledge-of-light/how-to-measure-light/
https://cormusa.org/wp-content/uploads/2021/01/NilssonPresentationCORM13Print.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14392000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quench Correction: a. Prepare a series of standards with a known activity and varying

amounts of a quenching agent to create a quench curve. This curve relates the counting

efficiency to a quench-indicating parameter.

Counting: a. Place the sample, blank, and standard vials into the LSC. b. Set the counting

parameters (e.g., energy window, counting time) appropriate for the isotope being measured.

c. Initiate the counting sequence. The LSC will detect the photons produced by the

interaction of beta particles with the scintillator.

Data Analysis: a. The LSC software will typically provide the counts per minute (CPM). b.

Subtract the background CPM (from the blank vial) from the sample CPM. c. Using the

quench curve and the quench parameter of the sample, determine the counting efficiency

(CPM/DPM, where DPM is disintegrations per minute). d. Calculate the activity of the sample

in Becquerels (Bq) or Curies (Ci) from the DPM.

Measurement of Luminous Efficiency of a PmZn Source
This protocol outlines the steps to measure the efficiency of converting beta energy into light.

Objective: To determine the luminous efficiency of a PmZn radioluminescent source.

Materials:

Integrating sphere coupled to a spectrometer or photometer

Calibrated light source for reference

The PmZn source to be tested

Power meter for the calibrated light source (if applicable)

Procedure:

System Calibration: a. Calibrate the integrating sphere and detector system using a standard

lamp with a known luminous flux.

Source Placement: a. Place the PmZn source at the center of the integrating sphere.
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Measurement: a. Measure the total luminous flux (in lumens) of the PmZn source. b. The

spectrometer will also provide the spectral power distribution of the emitted light.

Calculation of Beta Power: a. Determine the activity (A) of the Pm-147 in the source in Bq

(disintegrations per second) using liquid scintillation counting (Protocol 1). b. Calculate the

total beta power (P_beta) emitted by the source using the formula: P_beta = A * E_avg *

1.602 x 10⁻¹³ W, where E_avg is the average beta energy of Pm-147 in keV.

Luminous Efficacy Calculation: a. The luminous efficacy is the ratio of the measured

luminous flux (in lumens) to the calculated beta power (in watts).

Overall Energy Conversion Efficiency Calculation: a. Convert the measured luminous flux

(lumens) to radiant power (watts) using the spectral power distribution and the standard

luminosity function. b. The overall energy conversion efficiency is the ratio of the radiant

power of the emitted light to the total beta power emitted by the source.
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Source Preparation
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Caption: Workflow for determining beta source efficiency.
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Logical Pathway for Source Selection
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Caption: Decision pathway for beta source selection.

Conclusion
The assessment of beta emission efficiency for PmZn sources requires a nuanced

understanding of both the intrinsic properties of the Promethium-147 isotope and the

performance of the entire source-converter system. While Pm-147 offers a good balance of

half-life and beta energy for many applications, its source efficiency is inherently limited by self-

absorption, necessitating careful source fabrication to an optimal thickness. In

radioluminescent applications, PmZn sources demonstrate high beta-to-light conversion

efficiency.

In comparison, Ni-63 provides a significantly longer half-life but with lower energy beta

particles, making it suitable for long-duration, low-power applications where minimal radiation

damage is paramount. Sr-90, with its high-energy beta emissions, is a candidate for higher

power applications, but the potential for radiation damage to converter materials must be

carefully managed. The choice of the optimal beta-emitting source is, therefore, highly
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dependent on the specific requirements of the application, including desired lifetime, power

output, and safety considerations. The experimental protocols provided in this guide offer a

framework for the objective evaluation and comparison of these and other beta-emitting

sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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